Cas no 1513760-83-2 (2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1513760-83-2
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 6451911
• PubChem ID: 83395673
• Update Time: 2025-06-07

2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid
• EN300-1586145
• 1513760-83-2

• Inchi： 1S/C11H8FNO3S/c1-16-8-4-2-3-6(9(8)12)10-13-7(5-17-10)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： HUAGLUWGITUVKR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC=C(C=1F)OC

Computed Properties

• Exact Mass: 253.02089245g/mol
• Monoisotopic Mass: 253.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(2-Fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 1513760-83-2)

2-(2-Fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1513760-83-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a fluorinated phenyl group, and a methoxy substituent. These structural elements contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common moiety in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of compounds by improving their solubility, stability, and bioavailability. The presence of the fluorine atom in the phenyl group further enhances the compound's lipophilicity and metabolic stability, making it more resistant to enzymatic degradation. The methoxy substituent on the phenyl ring adds additional complexity and can influence the compound's binding affinity to specific biological targets.

Recent studies have highlighted the potential of 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Research has shown that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in the regulation of immune responses and inflammation.

A study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential as an antitumor agent. Cancer is characterized by uncontrolled cell proliferation and resistance to apoptosis. Research has indicated that 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. A study published in Cancer Letters reported that this compound effectively inhibits the growth of human breast cancer cells by inducing cell cycle arrest and promoting apoptosis.

The mechanism of action of 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid involves multiple pathways. It has been shown to modulate the expression of genes involved in cell cycle regulation, such as p53 and p21, as well as genes involved in apoptosis, such as Bcl-2 and Bax. These findings suggest that this compound has a multifaceted approach to combating cancer, making it a valuable lead compound for further drug development.

Beyond its therapeutic applications, 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid has also been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into cellular processes. The unique structural features of this compound make it an excellent candidate for developing chemical probes that can selectively target specific proteins or pathways.

A recent study published in Bioorganic & Medicinal Chemistry Letters explored the use of 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid-based probes for investigating protein-protein interactions involved in signal transduction pathways. The results showed that these probes were able to selectively bind to target proteins with high affinity and specificity, providing valuable insights into the mechanisms underlying these interactions.

In conclusion, 2-(2-fluoro-3-methoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1513760-83-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, antitumor drugs, and chemical probes for biological research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.